Cas no 1010100-94-3 (2-Chloro-3-methyl-5-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-pyridine)
1010100-94-3 structure
Product Name:2-Chloro-3-methyl-5-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-pyridine
CAS No:1010100-94-3
MF:C18H21BClNO2
MW:329.628844022751
CID:2853027
Update Time:2023-08-10
2-Chloro-3-methyl-5-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-CHLORO-3-METHYL-5-PHENYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-PYRIDINE
- 2-Chloro-3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-5-phenylpyridine
- 2-chloro-3-methyl-5-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- Pyridine, 2-chloro-3-methyl-5-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 2-Chloro-3-methyl-5-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-pyridine
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- Inchi: 1S/C18H21BClNO2/c1-12-15(19-22-17(2,3)18(4,5)23-19)14(11-21-16(12)20)13-9-7-6-8-10-13/h6-11H,1-5H3
- InChI Key: CVWCJVUTOKYSQA-UHFFFAOYSA-N
- SMILES: ClC1=C(C)C(B2OC(C)(C)C(C)(C)O2)=C(C=N1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 329.135387g/mol
- Monoisotopic Mass: 329.135387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 329.6g/mol
- Topological Polar Surface Area: 31.4
2-Chloro-3-methyl-5-phenyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-pyridine Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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